3-(2-fluorophenyl)-7-((1-(3-methyl-1H-pyrazol-1-yl)propan-2-yl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-(2-fluorophenyl)-2-[1-(3-methylpyrazol-1-yl)propan-2-ylamino]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C19H18FN7O2/c1-11-7-8-26(25-11)10-12(2)22-18-21-9-13-16(23-18)24-19(29)27(17(13)28)15-6-4-3-5-14(15)20/h3-9,12H,10H2,1-2H3,(H2,21,22,23,24,29)
• InChI Key: INJXWUAGTYYZGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CC(C)NC2=NC=C3C(=N2)NC(=O)N(C3=O)C4=CC=CC=C4F
• Molecular Formula: C19H18FN7O2
• Molecular Weight: 395.4 g/mol

Description

3-(2-fluorophenyl)-7-((1-(3-methyl-1H-pyrazol-1-yl)propan-2-yl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H18FN7O2 and its molecular weight is 395.398. The purity is usually 95%.
BenchChem offers high-quality 3-(2-fluorophenyl)-7-((1-(3-methyl-1H-pyrazol-1-yl)propan-2-yl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-fluorophenyl)-7-((1-(3-methyl-1H-pyrazol-1-yl)propan-2-yl)amino)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on similar pyrazolo[1,5-a]pyrimidine derivatives has focused on their synthesis, characterization, and potential biological applications. For instance, the synthesis of pyrazolo-fused 4-azafluorenones has been described as a precursor for novel fluorescent dicyanovinylidene derivatives, indicating the potential for creating sensitive fluorescent markers for biochemical applications (Orrego-Hernández et al., 2019).

Biological Activities

• Anticancer and Antibacterial Properties: Compounds derived from pyrimidine have been evaluated for their antibacterial and anticancer activities. One study synthesized pyranopyrimidin-2,4-dione derivatives, showing significant antibacterial and anticancer effects, with some compounds exhibiting potent activity against cervical cancer and human colon adenocarcinoma cell lines (Aremu et al., 2017).
• Neuroinflammatory Processes: Novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This research highlights the application of these compounds in developing PET radiotracers for neuroinflammation imaging (Damont et al., 2015).

Chemical Reactions and Transformations

The chemical reactivity and transformations of pyrazolo and pyrimidine derivatives have been studied, demonstrating various synthetic routes and reactions. For example, the synthesis of 3-formylpyrazolo[1,5-a]pyrimidines has been reported as key intermediates for the preparation of functional fluorophores, showing their utility in developing fluorescent probes for biological and environmental species detection (Castillo et al., 2018).

Analytical Applications

• Carbohydrate Analysis: Pyrazole derivatives have been utilized as fluorescent tagging reagents for sugars, offering sensitive detection methods for carbohydrate analysis. This application underscores the versatility of pyrazolo and pyrimidine derivatives in analytical chemistry (Cai et al., 2014).